3-Methoxytyrosine
Overview
Description
3-Methoxytyrosine is a derivative of tyrosine . It is one of the main biochemical markers for Aromatic L-amino acid decarboxylase (AADC, EC 4.1.1.28) deficiency, an inborn error of metabolism that affects serotonin and dopamine biosynthesis . Patients with this deficiency are usually detected in infancy due to developmental delay, hypotonia, and extrapyramidal movements .
Molecular Structure Analysis
The molecular formula of 3-Methoxytyrosine is C10H13NO4 . The IUPAC name is 2-amino-3-(4-hydroxy-3-methoxyphenyl)propanoic acid . The molecular weight is 211.21 g/mol .
Scientific Research Applications
1. Metabolomics in Clinical Practice
- Application Summary: 3-Methoxytyrosine is used as a biomarker in metabolomics, the study of small molecules to identify multiple low molecular weight molecules in a system . It has been found in increased concentrations in patient’s plasma, making it a novel biomarker .
- Methods of Application: The study of metabolomics involves the use of techniques such as liquid chromatography (LC), gas chromatography (GC), nuclear magnetic resonance spectroscopy (NMR), capillary electrophoresis, or mass spectrometry . Combinations of techniques such as ultra-high-performance liquid chromatography (UHPLC) coupled to tandem mass spectrometry (MS/MS) are used to detect an even wider range of small molecules .
- Results or Outcomes: The discovery of 3-Methoxytyrosine as a biomarker has provided a less invasive way of making a diagnosis .
2. Mediating Effect of 3-Methoxytyrosine on TWEAK Levels and Primary Sclerosing Cholangitis
- Application Summary: 3-Methoxytyrosine levels can act as a mediator in the pathway from Tumor necrosis factor ligand superfamily member 12 (TWEAK) to Primary Sclerosing Cholangitis (PSC), a chronic liver disease .
- Methods of Application: The study employed a two-step Mendelian randomization (MR) analysis to quantify the proportion of the effect of metabolites-mediated inflammation-related proteins on PSC .
- Results or Outcomes: The study found a causal relationship between TWEAK levels and PSC, with some mediation by 3-methoxytyrosine . The proportion of genetically predicted TWEAK levels mediated by 3-methoxytyrosine levels was estimated to be 6.38% .
3. Indicator of Dopaminergic Manipulation in Equine Plasma
- Application Summary: 3-Methoxytyrosine is used as an indicator of dopaminergic manipulation in equine plasma .
- Methods of Application: The specific methods of application or experimental procedures are not detailed in the source .
- Results or Outcomes: The specific results or outcomes obtained are not detailed in the source .
1. Metabolomics in Clinical Practice
- Application Summary: 3-Methoxytyrosine is used as a biomarker in metabolomics, the study of small molecules to identify multiple low molecular weight molecules in a system . It has been found in increased concentrations in patient’s plasma, making it a novel biomarker .
- Methods of Application: The study of metabolomics involves the use of techniques such as liquid chromatography (LC), gas chromatography (GC), nuclear magnetic resonance spectroscopy (NMR), capillary electrophoresis, or mass spectrometry . Combinations of techniques such as ultra-high-performance liquid chromatography (UHPLC) coupled to tandem mass spectrometry (MS/MS) are used to detect an even wider range of small molecules .
- Results or Outcomes: The discovery of 3-Methoxytyrosine as a biomarker has provided a less invasive way of making a diagnosis .
2. Mediating Effect of 3-Methoxytyrosine on TWEAK Levels and Primary Sclerosing Cholangitis
- Application Summary: 3-Methoxytyrosine levels can act as a mediator in the pathway from Tumor necrosis factor ligand superfamily member 12 (TWEAK) to Primary Sclerosing Cholangitis (PSC), a chronic liver disease .
- Methods of Application: The study employed a two-step Mendelian randomization (MR) analysis to quantify the proportion of the effect of metabolites-mediated inflammation-related proteins on PSC .
- Results or Outcomes: The study found a causal relationship between TWEAK levels and PSC, with some mediation by 3-methoxytyrosine . The proportion of genetically predicted TWEAK levels mediated by 3-methoxytyrosine levels was estimated to be 6.38% .
3. Indicator of Dopaminergic Manipulation in Equine Plasma
- Application Summary: 3-Methoxytyrosine is used as an indicator of dopaminergic manipulation in equine plasma .
- Methods of Application: The specific methods of application or experimental procedures are not detailed in the source .
- Results or Outcomes: The specific results or outcomes obtained are not detailed in the source .
1. Metabolomics in Clinical Practice
- Application Summary: 3-Methoxytyrosine is used as a biomarker in metabolomics, the study of small molecules to identify multiple low molecular weight molecules in a system . It has been found in increased concentrations in patient’s plasma, making it a novel biomarker .
- Methods of Application: The study of metabolomics involves the use of techniques such as liquid chromatography (LC), gas chromatography (GC), nuclear magnetic resonance spectroscopy (NMR), capillary electrophoresis, or mass spectrometry . Combinations of techniques such as ultra-high-performance liquid chromatography (UHPLC) coupled to tandem mass spectrometry (MS/MS) are used to detect an even wider range of small molecules .
- Results or Outcomes: The discovery of 3-Methoxytyrosine as a biomarker has provided a less invasive way of making a diagnosis .
2. Mediating Effect of 3-Methoxytyrosine on TWEAK Levels and Primary Sclerosing Cholangitis
- Application Summary: 3-Methoxytyrosine levels can act as a mediator in the pathway from Tumor necrosis factor ligand superfamily member 12 (TWEAK) to Primary Sclerosing Cholangitis (PSC), a chronic liver disease .
- Methods of Application: The study employed a two-step Mendelian randomization (MR) analysis to quantify the proportion of the effect of metabolites-mediated inflammation-related proteins on PSC .
- Results or Outcomes: The study found a causal relationship between TWEAK levels and PSC, with some mediation by 3-methoxytyrosine . The proportion of genetically predicted TWEAK levels mediated by 3-methoxytyrosine levels was estimated to be 6.38% .
3. Indicator of Dopaminergic Manipulation in Equine Plasma
- Application Summary: 3-Methoxytyrosine is used as an indicator of dopaminergic manipulation in equine plasma .
- Methods of Application: The specific methods of application or experimental procedures are not detailed in the source .
- Results or Outcomes: The specific results or outcomes obtained are not detailed in the source .
Future Directions
properties
IUPAC Name |
2-amino-3-(4-hydroxy-3-methoxyphenyl)propanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO4/c1-15-9-5-6(2-3-8(9)12)4-7(11)10(13)14/h2-3,5,7,12H,4,11H2,1H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFDUUKDQEHURQC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)CC(C(=O)O)N)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50864098 | |
Record name | 3-Methoxytyrosine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50864098 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | 3-Methoxytyrosine | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0001434 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Product Name |
3-Methoxytyrosine | |
CAS RN |
7636-26-2 | |
Record name | 3-Methoxy-dl-tyrosine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7636-26-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Methoxytyrosine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007636262 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 7636-26-2 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=122476 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3-Methoxytyrosine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50864098 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-amino-3-(4-hydroxy-3-methoxyphenyl)propanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3-O-METHYLDOPA, DL- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SO86T1OB2P | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | 3-Methoxytyrosine | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0001434 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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